Cas no 13154-40-0 (Hexanoic acid, 6-nitro-, methyl ester)

• Product Name: Hexanoic acid, 6-nitro-, methyl ester
• CAS No: 13154-40-0
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• MDL: MFCD32642354
• CID: 1228701
• PubChem ID: 11084387
• Update Time: 2025-05-24

Hexanoic acid, 6-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-nitro-, methyl ester
• methyl 6-nitrohexanoate
• 6-nitrohexanoic acid methyl ester
• SY266582
• MFCD32642354
• SCHEMBL3503182
• F86591
• ZCGHLLAHRBMQLF-UHFFFAOYSA-N
• 13154-40-0
• DTXSID10454595

• MDL： MFCD32642354
• Inchi： 1S/C7H13NO4/c1-12-7(9)5-3-2-4-6-8(10)11/h2-6H2,1H3
• InChI Key： ZCGHLLAHRBMQLF-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCC[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 175.08449
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Hexanoic acid, 6-nitro-, methyl ester

Hexanoic acid, 6-nitro-, methyl ester (CAS No. 13154-40-0): A Comprehensive Overview

Hexanoic acid, 6-nitro-, methyl ester, identified by its CAS number 13154-40-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its nitro-substituted hexanoic acid backbone with a methyl ester group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural configuration of Hexanoic acid, 6-nitro-, methyl ester imparts distinct reactivity and functionality, making it a versatile building block in organic synthesis. The presence of the nitro group at the sixth carbon position enhances its utility in various chemical transformations, including reduction to amine derivatives and condensation reactions. These properties have positioned this compound as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, the interest in Hexanoic acid, 6-nitro-, methyl ester has been fueled by its potential applications in medicinal chemistry. Researchers have been exploring its role as a precursor in the synthesis of bioactive molecules that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The nitro group's ability to participate in redox reactions provides a strategic handle for further functionalization, enabling the creation of structurally diverse compounds with tailored biological activities.

One of the most compelling aspects of studying Hexanoic acid, 6-nitro-, methyl ester is its contribution to understanding molecular interactions at the biochemical level. The compound's ability to modulate enzyme activity and cellular signaling pathways has been a focus of several cutting-edge studies. For instance, researchers have investigated its potential as an inhibitor of certain enzymes implicated in metabolic disorders. By leveraging its unique structural features, scientists aim to develop targeted therapies that could address these conditions more effectively.

The synthesis of Hexanoic acid, 6-nitro-, methyl ester involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the nitration of hexanoic acid followed by esterification to introduce the methyl group. Advances in catalytic processes have enabled more efficient and environmentally friendly routes to this compound, reducing waste and improving yields. These innovations are crucial for scaling up production while maintaining high standards of sustainability.

The pharmacological profile of Hexanoic acid, 6-nitro-, methyl ester has been a subject of extensive research. Studies have demonstrated its ability to interact with biological targets in ways that could lead to new therapeutic strategies. For example, its derivatives have shown promise in preclinical trials for their potential to inhibit certain inflammatory pathways. Such findings underscore the importance of this compound as a scaffold for drug discovery efforts aimed at developing safer and more effective treatments.

The analytical characterization of Hexanoic acid, 6-nitro-, methyl ester is another area where significant progress has been made. Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) provide detailed insights into its molecular structure and purity. These tools are essential for ensuring that the compound meets stringent quality standards before it is used in further research or industrial applications.

The industrial relevance of Hexanoic acid, 6-nitro-, methyl ester extends beyond pharmaceuticals into other sectors such as materials science and specialty chemicals. Its reactivity makes it suitable for use in polymer synthesis and as an additive in industrial processes that require precise control over molecular architecture. As demand for high-performance materials grows, compounds like this one are becoming increasingly important for developing innovative solutions.

In conclusion, Hexanoic acid, 6-nitro-, methyl ester, with its CAS number 13154-40-0, represents a fascinating intersection of chemistry and biology. Its unique properties make it a valuable tool for researchers seeking to develop new drugs and materials. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in advancing both academic research and industrial applications.